Cas no 32233-40-2 ((-)-Corey Lactone Diol)

(-) -corey lactone diol is a reduced form of Corey aldehyde. It is a building block in chemical synthesis

(-)-Corey Lactone Diol structure

Product Name:(-)-Corey Lactone Diol

CAS No:32233-40-2

Molecular Formula:C₈H₁₂O₄

Molecular Weight:172.17848

MDL:MFCD00075234

CID:53864

PubChem ID:24860966

(-)-Corey Lactone Diol Properties

Names and Identifiers

- (3aR,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one
- (-)-6beta-Hydroxymethyl-7alpha-hydroxy-cis-2-oxabicyclo[3.3.0]octan-3-one
- (3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
- (-)-Corey Lactone
- (-)-CoreyLactoneDiol
- (3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-hydroxymethyl-2H-cyclopenta[b]furan-2-one
- (3aR,4S,5R,6aS)-(?)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
- (3aR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
- (3AR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-hexahydro-2H-cyclopenta[b]furan-2-one
- 2H-Cyclopenta[b]furan-2-one, hexahydro-5-hydroxy-4-(hydroxymethyl)-, (3aR,4S,5R,6aS)-
- (−)-Corey Lactone Diol
- (-)-Corey Diol (Corey Lactone)
- (-)-Corey lactone diol
- (3aR,4S,5R,6aS)Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one; [3aR-(3aalpha,4alpha,5beta,6aalpha)]Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one;
- DTXSID10369135
- CHEBI:167719
- Corey lactone Diol
- DS-5112
- (3aR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]uran-2-one
- F20511
- 54423-47-1
- NS00015091
- AC-6090
- 2H-Cyclopenta[b]furan-2-one, hexahydro-5-hydroxy-4-(hydroxymethyl)-, [3aR-(3aalpha,4alpha,5beta,6aalpha)]-
- rel-Corey lactone diol
- CCG-266367
- (-) Corey lactone
- (3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one, 98%
- (3aR,4S, 5R,6aS)-hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
- SCHEMBL439263
- (1S,6S,5R,7R)-7-hydroxy-6-(hydroxymethyl)-2-oxabicyclo[3.3.0]octan-3-one
- H1418
- s5335
- CS-W008393
- (3aR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-hexahydro-2H-cyclopenta[b]furan-2-one
- rel-Coreylactonediol
- R78KQ4P7T9
- MFCD00075234
- J-501165
- (-)-Coreylactonediol
- (3aR,4S,5R,6aS)-hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
- 32233-40-2
- AKOS015900009
- HY-W008393
- AKOS016015263
- Corey lactone diol, (-)-
- +Expand
- MDL： MFCD00075234
- InChIKey： VYTZWRCSPHQSFX-GBNDHIKLSA-N
- Inchi： 1S/C8H12O4/c9-3-5-4-1-8(11)12-7(4)2-6(5)10/h4-7,9-10H,1-3H2/t4-,5+,6+,7+/m0/s1
- SMILES： OC[C@@H]([C@H](O)C[C@]1([H])O2)[C@@]1([H])CC2=O

Computed Properties

Exact Mass: 172.073559g/mol
Surface Charge: 0
XLogP3: -0.2
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 172.073559g/mol
Monoisotopic Mass: 172.073559g/mol
Topological Polar Surface Area: 66.8Å²
Heavy Atom Count: 12
Complexity: 203
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: -0.70880
PSA: 66.76000
Refractive Index: 1.4455 (estimate)
Boiling Point: 406.6°C at 760 mmHg
Melting Point: 114.0 to 118.0 deg-C
Flash Point: 172.9±16.7 °C
Color/Form: Not available
Solubility: Not available
Optical Activity: [α]20/D −44°, c = 1.4 in methanol
Density: 1.2104 (rough estimate)

(-)-Corey Lactone Diol Security Information

WGK Germany：3
Safety Instruction： S24/25
Risk Phrases：R24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

(-)-Corey Lactone Diol Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(-)-Corey Lactone Diol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0032RE-250mg	(3aR,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one	32233-40-2	98%	250mg	$5.00	2024-05-05
A2B Chem LLC	AB42746-250mg	(-)-Corey lactone diol	32233-40-2	98%	250mg	$5.00	2024-04-20
abcr	AB347588-250 mg	(3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-hydroxymethyl-2H-cyclopenta[b]furan-2-one, 98%; .	32233-40-2	98%	250 mg	€77.40	2023-07-19
Alichem	A159003133-5g	(3aR,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one	32233-40-2	98%	5g	$153.00	2023-09-02
Ambeed	A110303-250mg	(3aR,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one	32233-40-2	98%	250mg	$6.0	2024-05-31
Apollo Scientific	OR52144-1g	(1S,5R,6S,7R)-(-)-7-Hydroxy-6-(hydroxymethyl)-2-oxabicyclo[3.3.0]octan-3-one	32233-40-2	98%	1g	£47.00	2023-09-02
AstaTech	F20511-0.25/G	(3AR,4S,5R,6AS)-5-HYDROXY-4-(HYDROXYMETHYL)HEXAHYDRO-2H-CYCLOPENTA[B]FURAN-2-ONE	32233-40-2	95%	0.25g	$190	2023-09-19
Crysdot LLC	CD33000340-10g	(3aR,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one	32233-40-2	98%	10g	$248	2024-07-18
MedChemExpress	HY-W008393-100mg	(-)-Corey lactone diol	32233-40-2	≥98.0%	100mg	￥100	2024-04-18
TRC	C694995-250mg	(-)-Corey Lactone Diol	32233-40-2		250mg	$ 127.00	2023-09-08